Cas no 13222-49-6 (8,11,13-Eicosatrienoicacid, 15-hydroxy-, (8Z,11Z,13E)-)

• Product Name: 8,11,13-Eicosatrienoicacid, 15-hydroxy-, (8Z,11Z,13E)-
• CAS No: 13222-49-6
• Molecular Formula: C₂₀H₃₄O₃
• Molecular Weight: 322.48216
• CID: 138932
• PubChem ID: 44322431

8,11,13-Eicosatrienoicacid, 15-hydroxy-, (8Z,11Z,13E)- Properties

Names and Identifiers

• 8,11,13-Eicosatrienoicacid, 15-hydroxy-, (8Z,11Z,13E)-
• 15(S)-HETrE
• 15-Hydroxy-8,11,13-eicosatriencarbonsaeure
• 15S-HYDROXY-8Z,11Z,13E-EICOSATRIENOIC ACID
• 15(S)-HYDROXYEICOSA-8Z, 11Z, 13E-TRIENOIC ACID
• 15-hydroxy-8Z,11Z,13E-icosatrienoic acid
• 8,11,13-Eicosatrienoic acid, 15-hydroxy-, cis,cis,trans-
• 15-hydroxyicosa-8Z,11Z,13E-trienoic acid
• 13222-49-6
• CHEBI:72644
• 15-Hydroxydihomo-gamma-linolenic acid
• 15-HYDROXYDIHOMO-.GAMMA.-LINOLENIC ACID
• 15-Hetre
• (8Z,11Z,13E)-15-hydroxyicosa-8,11,13-trienoic acid
• IUKXMNDGTWTNTP-RHDCIPCHSA-N
• 3M5V8JV62J
• Q27140042
• UNII-3M5V8JV62J
• 8,11,13-Eicosatrienoic acid, 15-hydroxy-, (8Z,11Z,13E,15S)-
• 15-hydroxy-8Z,11Z,13E-eicosatrienoic acid
• SCHEMBL3708432
• (8Z,11Z,13E)-15-hydroxyeicosa-8,11,13-trienoic acid
• 8,11,13-Eicosatrienoic acid, 15-hydroxy-, (8Z,11Z,13E)-
• (8Z,11Z,13E)-15-Hydroxy-8,11,13-icosatrienoic acid
• LMFA03050026
• 15-hydroxyeicosa-8Z,11Z,13E-trienoic acid
• 8,11,13-Eicosatrienoic acid, 15-hydroxy-, (E,Z,Z)-
• DTXSID101335924

• InChIKey： IUKXMNDGTWTNTP-YXKDIAHISA-N
• Inchi： InChI=1S/C20H34O3/c1-2-3-13-16-19(21)17-14-11-9-7-5-4-6-8-10-12-15-18-20(22)23/h4-5,9,11,14,17,19,21H,2-3,6-8,10,12-13,15-16,18H2,1H3,(H,22,23)/b5-4+,11-9+,17-14+
• SMILES： OC(CCCCC)/C=C/C=C/C/C=C/CCCCCCC(O)=O

Computed Properties

• Exact Mass: 322.25100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 15
• Monoisotopic Mass: 322.25079494g/mol
• Heavy Atom Count: 23
• Complexity: 356
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.7
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• LogP: 5.41150
• PSA: 57.53000
• Boiling Point: 501.6 °C at 760 mmHg
• Flash Point: 170.1 °C
• Density: 1.078

8,11,13-Eicosatrienoicacid, 15-hydroxy-, (8Z,11Z,13E)- Security Information

8,11,13-Eicosatrienoicacid, 15-hydroxy-, (8Z,11Z,13E)- Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%